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Compound of Interest

Compound Name: Damnacanthal-d3

Cat. No.: B1152581 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential safety and logistical information for the

proper disposal of Damnacanthal-d3, a deuterated derivative of Damnacanthal. While specific

data for the deuterated form is limited, the disposal procedures should follow those for the

parent compound, Damnacanthal, due to their similar chemical properties and associated

hazards.

Chemical and Physical Properties of Damnacanthal
Damnacanthal is an anthraquinone compound naturally found in the roots of plants like

Morinda citrifolia (Noni).[1][2] It is a pale yellow crystalline solid.[2][3][4]

Property Value

Chemical Formula C₁₆H₁₀O₅

Molecular Weight 282.25 g/mol

Appearance Pale yellow crystals[2][3][4]

Melting Point 210-211 °C[2][3][4]

Hazard Identification and Toxicity Profile
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Damnacanthal is classified as hazardous. It is harmful if swallowed and poses a significant

threat to aquatic ecosystems with long-lasting effects.[5]

Hazard Classification GHS Statement

Acute Oral Toxicity H302: Harmful if swallowed[5]

Acute Aquatic Toxicity H400: Very toxic to aquatic life[6]

Chronic Aquatic Toxicity
H410: Very toxic to aquatic life with long lasting

effects[5][6]

Studies in mice have indicated a relatively low acute oral toxicity, with an LD50 cut-off value of

2500 mg/kg.[7][8] However, due to the "Harmful if swallowed" classification and high aquatic

toxicity, caution must be exercised during handling and disposal.

Personal Protective Equipment (PPE) and Handling
When handling Damnacanthal-d3, it is crucial to use appropriate personal protective

equipment to minimize exposure.

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves.

Skin and Body Protection: Wear impervious clothing.

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form, to avoid inhalation.

Ensure adequate ventilation in the work area and provide an accessible safety shower and eye

wash station.[5] After handling, wash the skin thoroughly.[5] Do not eat, drink, or smoke when

using this product.[5]

Step-by-Step Disposal Protocol
The primary directive for the disposal of Damnacanthal-d3 is to treat it as hazardous chemical

waste. Under no circumstances should this compound be disposed of down the drain or in
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regular trash. Its high toxicity to aquatic life necessitates professional handling.[5][6]

Waste Collection:

Collect all Damnacanthal-d3 waste, including unused product, contaminated

consumables (e.g., pipette tips, weighing paper), and empty containers, in a designated

and clearly labeled hazardous waste container.

Do not mix with other waste streams unless compatible and permitted by your institution's

waste management guidelines.

Keep the waste container tightly closed and store it in a designated, secure area away

from drains and water sources.

Spill Management:

In the event of a spill, avoid release into the environment.[5]

Collect the spillage.[5]

For solid spills, carefully sweep or vacuum the material into the hazardous waste

container. Avoid creating dust.

For solutions, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in

the hazardous waste container.

Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[5]

This must be done through your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols Cited
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The toxicity data referenced in this guide is based on standard toxicological assays. For

instance, the acute oral toxicity in mice was determined following OECD Guideline 423, which

involves a stepwise procedure starting with a dose of 300 mg/kg and observing the animals for

mortality and clinical signs such as diarrhea and dehydration.[7]

Disposal Workflow for Damnacanthal-d3
The following diagram illustrates the logical steps for the proper disposal of Damnacanthal-d3.
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Damnacanthal-d3 Disposal Workflow

Identify Damnacanthal-d3 Waste
(Unused product, contaminated labware)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a Labeled,
Designated Hazardous Waste Container

Is there a spill?

Contain and Collect Spill
(Absorb or sweep into waste container)

Yes

Store Waste Container Securely
(Tightly closed, away from drains)

No

Arrange for Pickup by
Certified Waste Disposal Service

(e.g., Institutional EHS)

Final Disposal at an
Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Damnacanthal-d3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1152581?utm_src=pdf-body-img
https://www.benchchem.com/product/b1152581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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